Cas no 73744-58-8 (4-[(3beta,5beta,14beta,17beta)-3-(acetyloxy)-14-hydroxyandrostan-17-yl]-1,3-thiazol-2-aminium chloride)

4-[(3beta,5beta,14beta,17beta)-3-(acetyloxy)-14-hydroxyandrostan-17-yl]-1,3-thiazol-2-aminium chloride structure
73744-58-8 structure
Product Name:4-[(3beta,5beta,14beta,17beta)-3-(acetyloxy)-14-hydroxyandrostan-17-yl]-1,3-thiazol-2-aminium chloride
CAS No:73744-58-8
MF:C24H37ClN2O3S
MW:469.080184698105
CID:1765967
PubChem ID:135611807
Update Time:2025-04-21

4-[(3beta,5beta,14beta,17beta)-3-(acetyloxy)-14-hydroxyandrostan-17-yl]-1,3-thiazol-2-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • 4-[(3beta,5beta,14beta,17beta)-3-(acetyloxy)-14-hydroxyandrostan-17-yl]-1,3-thiazol-2-aminium chloride
    • [4-[(3S,5R,8R,9S,10S,13R,14S,17S)-3-acetyloxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-1,3-thiazol-2-yl]azanium,chloride
    • 73744-58-8
    • 5-beta-Androstan-3,14-beta-diol, 17-beta-(2-aminothiazol-4-yl)-, 3-acetate, hydrochloride
    • Inchi: 1S/C24H36N2O3S.ClH/c1-14(27)29-16-6-9-22(2)15(12-16)4-5-18-17(22)7-10-23(3)19(8-11-24(18,23)28)20-13-30-21(25)26-20;/h13,15-19,28H,4-12H2,1-3H3,(H2,25,26);1H/t15-,16+,17+,18-,19-,22+,23-,24+;/m1./s1
    • InChI Key: ONQHWHBNAYEFMW-NNVCISIKSA-N
    • SMILES: [Cl-].S1C(N)=[NH+]C(=C1)[C@H]1CC[C@]2([C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)OC(C)=O)O

Computed Properties

  • Exact Mass: 468.2213419g/mol
  • Monoisotopic Mass: 468.2213419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 706
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų

4-[(3beta,5beta,14beta,17beta)-3-(acetyloxy)-14-hydroxyandrostan-17-yl]-1,3-thiazol-2-aminium chloride Related Literature

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